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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,8-Diazacyclotetradecane-2,7-
dione, a cyclic diamide with significant relevance in polymer chemistry and emerging interest in

materials science and drug development. This document details its physicochemical properties,

synthesis methodologies, and analytical characterization techniques. Furthermore, it explores

the current understanding of its biological activities and potential mechanisms of action, offering

insights for future research and application development.

Introduction
1,8-Diazacyclotetradecane-2,7-dione, a 14-membered macrocyclic compound, is primarily

known as a cyclic by-product in the industrial synthesis of Nylon 66 from adipic acid and

hexamethylene diamine.[1][2] While historically considered a waste product, recent research

has highlighted its potential as a valuable monomer and a scaffold for developing novel

materials and bioactive molecules. Its rigid, cyclic structure and the presence of two amide

functionalities impart unique properties that are being explored for various applications,

including the development of advanced polymers and as a template for designing therapeutic

agents.
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Physicochemical Properties
The fundamental physicochemical properties of 1,8-Diazacyclotetradecane-2,7-dione are

summarized in the table below, providing a quantitative basis for its handling, characterization,

and application.

Property Value Reference(s)

Molecular Formula C₁₂H₂₂N₂O₂ [1][3]

Molecular Weight 226.32 g/mol [1][3]

CAS Number 4266-66-4 [4]

Melting Point 263 °C [2]

Appearance Solid [2]

Solubility

Sparingly soluble in DMSO

(with heating) and slightly

soluble in methanol.

[NA]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Synthesis and Manufacturing
The synthesis of 1,8-Diazacyclotetradecane-2,7-dione can be approached through two

primary routes: as a by-product of industrial polymerization and through targeted laboratory

synthesis.

Industrial Production as a By-product
During the high-temperature polycondensation of adipic acid and hexamethylene diamine to

produce Nylon 66, intramolecular cyclization can occur, leading to the formation of 1,8-
Diazacyclotetradecane-2,7-dione.[1][2] This process is typically carried out under high

pressure and temperatures around 275°C.[1] The cyclic dimer can be separated from the

polymer product through washing and extraction processes.[2]
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Laboratory-Scale Synthesis
A more controlled, laboratory-scale synthesis involves the multi-step cyclization of 6-

aminocaproic acid.[5] This method allows for the production of a higher purity product.

Initial Reaction: 6-Aminocaproic acid (83% concentration) is reacted with 4 molar equivalents

of sodium hydroxide (NaOH) at a temperature of 0-20°C for 4 hours.

First Cyclization Step: The reaction mixture is cooled to 0°C, and dicyclohexylcarbodiimide

(DCC) in dioxane is added. This reaction proceeds for 24 hours.

Workup: At 20°C, aqueous sodium bicarbonate (NaHCO₃) and 1,2-dimethoxyethane are

added to the mixture, and the reaction continues for 5 hours.

Second Cyclization Step: At a concentration of 90% and a temperature of 0-20°C, DCC in

dimethylformamide (DMF) is added, and the reaction proceeds for 3 hours.

Acid Treatment: The mixture is then treated with a 33% solution of hydrobromic acid (HBr) in

acetic acid at 20°C for 2 hours.

Final Cyclization: The final step involves the addition of pyridine in dimethylformamide (DMF)

at 60°C for 4 hours to yield the final product, 1,8-diazacyclotetradecane-2,9-dione.
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Laboratory Synthesis of 1,8-Diazacyclotetradecane-2,7-dione

6-Aminocaproic Acid

Reaction with NaOH
(0-20°C, 4h)

First Cyclization with DCC in Dioxane
(0°C, 24h)

Workup with NaHCO3 and 1,2-dimethoxyethane
(20°C, 5h)

Second Cyclization with DCC in DMF
(0-20°C, 3h)

Acid Treatment with HBr in Acetic Acid
(20°C, 2h)

Final Cyclization with Pyridine in DMF
(60°C, 4h)

1,8-Diazacyclotetradecane-2,7-dione

Click to download full resolution via product page

A simplified workflow for the laboratory synthesis of 1,8-Diazacyclotetradecane-2,7-dione.
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Analytical Characterization
A comprehensive characterization of 1,8-Diazacyclotetradecane-2,7-dione is essential to

confirm its identity, purity, and structural integrity. The following analytical techniques are

recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the chemical structure.

¹H NMR (Proton NMR): Provides information on the chemical environment and connectivity

of hydrogen atoms.

¹³C NMR (Carbon-13 NMR): Determines the number and types of carbon atoms in the

molecule.[3]

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

Acquisition: Acquire ¹H and ¹³C NMR spectra at room temperature using standard pulse

programs.

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard technique for assessing the purity of the compound.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for the amide

chromophore.

Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to a

known concentration (e.g., 1 mg/mL).
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Analytical Workflow for 1,8-Diazacyclotetradecane-2,7-dione

Sample of
1,8-Diazacyclotetradecane-2,7-dione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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